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Compound of Interest

Compound Name: Allopregnanolone-d4

Cat. No.: B602719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allopregnanolone-d4 is the deuterated analog of Allopregnanolone, a neurosteroid known for

its role as a positive allosteric modulator of the γ-aminobutyric acid type A (GABA-A) receptor.

Its effects on the central nervous system have made it a molecule of significant interest in the

development of therapeutics for conditions such as postpartum depression, anxiety, and other

neurological disorders. The incorporation of deuterium isotopes provides a valuable tool for

researchers, particularly in pharmacokinetic and metabolic studies, where it serves as a stable,

non-radioactive internal standard for mass spectrometry-based quantification of

Allopregnanolone. This guide provides a comprehensive overview of the chemical properties

and stability of Allopregnanolone-d4, essential for its proper handling, storage, and

application in a research setting.

Chemical Properties of Allopregnanolone-d4
Allopregnanolone-d4 shares a core structure with its non-deuterated counterpart, with the key

difference being the substitution of four hydrogen atoms with deuterium. This isotopic labeling

results in a higher molecular weight, which is crucial for its use as an internal standard in

analytical methods.
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Property Value Source

Chemical Name
5α-Pregnan-3α-ol-20-one-

17,21,21,21-d4
[1]

CAS Number 203805-85-0 [1]

Molecular Formula C₂₁H₃₀D₄O₂ [1]

Molecular Weight 322.53 g/mol [1]

Appearance White to Off-White Solid [2]

Purity ≥98% [2]

Isotopic Purity Deuterium incorporation ≥99% [2]

Stability and Storage
The stability of Allopregnanolone-d4 is a critical factor for ensuring the accuracy and

reproducibility of experimental results. While specific long-term stability studies on

Allopregnanolone-d4 are not extensively published, data from its non-deuterated form,

Allopregnanolone (also known as brexanolone), and general principles of handling deuterated

steroids provide a strong basis for recommended practices.

Storage Conditions: For long-term storage, Allopregnanolone-d4 should be stored as a solid

at -20°C in a tightly sealed container, protected from light and moisture.[2] Under these

conditions, the non-deuterated form is reported to be stable for at least five years. It is

reasonable to expect a similar long-term stability for the deuterated analog when stored

appropriately.

Solution Stability: Once dissolved, the stability of Allopregnanolone-d4 in solution is more

limited. For the non-deuterated form, brexanolone, solutions are stable for up to 12 hours at

room temperature and for up to 96 hours when refrigerated at 2-8°C. It is recommended to

prepare solutions fresh and use them promptly. If storage of solutions is necessary, they should

be kept at low temperatures (-20°C or -80°C) and for the shortest duration possible to minimize

the risk of degradation.
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Degradation Pathways: Steroids, in general, are susceptible to degradation through oxidation,

hydrolysis, and photolysis. The ketone and hydroxyl functional groups in Allopregnanolone-d4
are potential sites for such reactions. Forced degradation studies on related steroids often

involve exposure to acidic, basic, and oxidative conditions to identify potential degradation

products. While specific degradation products for Allopregnanolone-d4 have not been

detailed in the available literature, it is prudent to protect the compound from harsh chemical

environments and light.

Experimental Protocols
Protocol for Preparing a Standard Solution of
Allopregnanolone-d4
This protocol outlines the steps for preparing a stock solution and working standards of

Allopregnanolone-d4 for use in analytical methods such as LC-MS/MS.

Materials:

Allopregnanolone-d4 solid

Methanol (LC-MS grade) or other suitable solvent

Calibrated analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Procedure:

Equilibration: Allow the sealed vial of Allopregnanolone-d4 to equilibrate to room

temperature before opening to prevent condensation of moisture onto the solid.

Weighing: Accurately weigh a precise amount of Allopregnanolone-d4 solid using a

calibrated analytical balance.

Dissolution: Quantitatively transfer the weighed solid to a volumetric flask of appropriate size.

Add a small amount of the chosen solvent (e.g., methanol) to dissolve the solid completely.
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Dilution to Volume: Once dissolved, dilute the solution to the mark with the solvent. Mix the

solution thoroughly by inverting the flask multiple times to ensure homogeneity. This is the

stock solution.

Working Standards: Prepare a series of working standards by performing serial dilutions of

the stock solution with the appropriate solvent.

Experimental Workflow for the Analysis of
Allopregnanolone using LC-MS/MS with
Allopregnanolone-d4 as an Internal Standard
This workflow describes a typical procedure for the quantification of Allopregnanolone in a

biological matrix (e.g., plasma) using a deuterated internal standard.
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Sample Preparation

LC-MS/MS Analysis

Data Analysis

Biological Sample (e.g., Plasma)

Add Allopregnanolone-d4 (Internal Standard)

Protein Precipitation (e.g., with Acetonitrile)

Centrifugation

Extract Supernatant

LC Separation (e.g., C18 column)

MS/MS Detection (MRM Mode)

Peak Integration

Calculate Peak Area Ratio (Analyte/IS)

Quantification using Calibration Curve

Click to download full resolution via product page

Caption: LC-MS/MS workflow for Allopregnanolone quantification.
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Signaling Pathway
Allopregnanolone exerts its primary effects through the positive allosteric modulation of the

GABA-A receptor, a ligand-gated ion channel. This interaction enhances the inhibitory effects of

GABA, leading to a hyperpolarization of the neuron and a decrease in neuronal excitability.
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Caption: Allopregnanolone's modulation of the GABA-A receptor.

Conclusion
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Allopregnanolone-d4 is an indispensable tool for researchers studying the pharmacology and

pharmacokinetics of Allopregnanolone. A thorough understanding of its chemical properties,

particularly its stability, is paramount for its effective use as an internal standard. By adhering to

the storage and handling guidelines outlined in this guide, researchers can ensure the integrity

of their samples and the reliability of their experimental data. The provided experimental

protocols and diagrams offer a practical framework for the application of Allopregnanolone-d4
in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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